Cas no 119870-20-1 (1,3-Propanediol,2-(phenylmethoxy)-, mono(4-methylbenzenesulfonate), (R)- (9CI))

• Product Name: 1,3-Propanediol,2-(phenylmethoxy)-, mono(4-methylbenzenesulfonate), (R)- (9CI)
• CAS No: 119870-20-1
• MF: C₁₇H₂₀O₅S
• MW: 336.402704238892
• CID: 132306
• PubChem ID: 13678406
• Update Time: 2025-04-19

1,3-Propanediol,2-(phenylmethoxy)-, mono(4-methylbenzenesulfonate), (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-(phenylmethoxy)-, mono(4-methylbenzenesulfonate), (R)- (9CI)
• (R)-(-)-3-tosyloxy-2-benzyloxy-1-propanol
• (R)-2-BENZYLOXY-1,3-PROPANEDIOL 1- (P-TOLUENESULFONATE)
• 2-Benzyl-sn-glycerol 3-tosylate
• (R)-2-Benzyloxy-3-(p-toluenesulfonyloxy)-1-propanol
• 2-benzyloxy-1,3-propanediol 1-(toluene-4-sulfonate)
• 2-Benzyl-sn-glycerol 3-tosylate, (R)-2-Benzyloxy-3-(p-toluenesulfonyloxy)-1-propanol
• [(2R)-3-Hydroxy-2-phenylmethoxypropyl] 4-methylbenzenesulfonate
• SCHEMBL24790477
• 119870-20-1

• Inchi： 1S/C17H20O5S/c1-14-7-9-17(10-8-14)23(19,20)22-13-16(11-18)21-12-15-5-3-2-4-6-15/h2-10,16,18H,11-13H2,1H3/t16-/m1/s1
• InChI Key： MMMHRPOWTOVARP-MRXNPFEDSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H](CO)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 336.10300
• Monoisotopic Mass: 336.10314491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Melting Point: 40-43 °C
• PSA: 81.21000
• LogP: 3.35880

1,3-Propanediol,2-(phenylmethoxy)-, mono(4-methylbenzenesulfonate), (R)- (9CI) Security Information

• Safety Instruction： S22; S24/25
• Safety Term：S22-24/25
• Storage Condition：2-8°C